(E)-2-(5-(3-bromo-4-hydroxy-5-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid

• IUPAC Name: 2-[(5E)-5-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C14H12BrNO5S2/c1-6(13(19)20)16-12(18)10(23-14(16)22)5-7-3-8(15)11(17)9(4-7)21-2/h3-6,17H,1-2H3,(H,19,20)/b10-5+
• InChI Key: GATBBAAADRMXBC-BJMVGYQFSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C(=CC2=CC(=C(C(=C2)Br)O)OC)SC1=S
• Isomeric SMILES: CC(C(=O)O)N1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)O)OC)/SC1=S
• Molecular Formula: C14H12BrNO5S2
• Molecular Weight: 418.3 g/mol

Description

The compound is a thiazolidine derivative. Thiazolidines are a class of organic compounds that contain a ring of four carbon atoms and one sulfur atom. The presence of the bromo, hydroxy, and methoxy groups on the benzylidene moiety suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups. The benzylidene moiety would likely contribute to pi conjugation and potential aromaticity.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, and solubility would depend on the specific structure of the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound were a drug, its mechanism of action would depend on its specific biological targets.

Future Directions

Future research could involve exploring the potential uses of this compound, such as its potential as a drug or its reactivity in chemical reactions.